2-{[1-(2-chlorobenzenesulfonyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine

• IUPAC Name: 2-[[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]methoxy]-5-fluoropyridine
• InChI: InChI=1S/C16H16ClFN2O3S/c17-14-3-1-2-4-15(14)24(21,22)20-8-7-12(10-20)11-23-16-6-5-13(18)9-19-16/h1-6,9,12H,7-8,10-11H2
• InChI Key: NSMSPYWBLXSMKB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=NC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H16ClFN2O3S
• Molecular Weight: 370.8 g/mol
• CAS No.: 2548988-20-9

Description

The compound “2-{[1-(2-chlorobenzenesulfonyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. This ring is used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized from different cyclic or acyclic precursors. Also, functionalization of preformed pyrrolidine rings, such as proline derivatives, is a common synthetic strategy.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a benzene ring (from the benzenesulfonyl group), and a pyridine ring. The spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For instance, protodeboronation of alkyl boronic esters is a known reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Pyrrolidine derivatives are known to have diverse physicochemical properties.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives are known to interact with a variety of biological targets.

Future Directions

Pyrrolidine derivatives are of great interest in drug discovery due to their versatile biological activities. Future research could focus on exploring the biological activity of this compound and optimizing its properties for potential therapeutic applications.